(E)-3-pyridin-2-yl-1-(3-pyrrolidin-1-ylpiperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-pyridin-2-yl-1-(3-pyrrolidin-1-ylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C17H23N3O/c21-17(9-8-15-6-1-2-10-18-15)20-13-5-7-16(14-20)19-11-3-4-12-19/h1-2,6,8-10,16H,3-5,7,11-14H2/b9-8+
• InChI Key: LAKCRMSGAGLGBW-CMDGGOBGSA-N
• Canonical SMILES: C1CCN(C1)C2CCCN(C2)C(=O)C=CC3=CC=CC=N3
• Isomeric SMILES: C1CCN(C1)C2CCCN(C2)C(=O)/C=C/C3=CC=CC=N3
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol

Description

(E)-3-pyridin-2-yl-1-(3-pyrrolidin-1-ylpiperidin-1-yl)prop-2-en-1-one is a chemical compound that has gained significant attention in scientific research. It is a synthetic compound that has been used in various scientific studies to understand its mechanism of action and its potential applications in different fields.

Mechanism of Action

The mechanism of action of (E)-3-pyridin-2-yl-1-(3-pyrrolidin-1-ylpiperidin-1-yl)prop-2-en-1-one is not fully understood, but it is believed to act as a modulator of the dopamine and glutamate systems in the brain. It has been found to bind to the sigma-1 receptor, which is involved in the regulation of neurotransmitter release and neuronal excitability.
Biochemical and Physiological Effects:
(E)-3-pyridin-2-yl-1-(3-pyrrolidin-1-ylpiperidin-1-yl)prop-2-en-1-one has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and glutamate in the brain, which can improve cognitive function and memory. It has also been found to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-3-pyridin-2-yl-1-(3-pyrrolidin-1-ylpiperidin-1-yl)prop-2-en-1-one in lab experiments include its high purity, stability, and reproducibility. However, its limitations include its high cost and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for the research on (E)-3-pyridin-2-yl-1-(3-pyrrolidin-1-ylpiperidin-1-yl)prop-2-en-1-one. One direction is to further investigate its mechanism of action and its potential applications in the treatment of neurological disorders. Another direction is to explore its potential as a tool for studying the dopamine and glutamate systems in the brain. Additionally, the development of more efficient and cost-effective synthesis methods for this compound would be beneficial for its widespread use in scientific research.
In conclusion, (E)-3-pyridin-2-yl-1-(3-pyrrolidin-1-ylpiperidin-1-yl)prop-2-en-1-one is a synthetic compound that has shown potential in various scientific studies. Its mechanism of action, biochemical and physiological effects, and potential applications in different fields make it a promising compound for future research.

Synthesis Methods

The synthesis method of (E)-3-pyridin-2-yl-1-(3-pyrrolidin-1-ylpiperidin-1-yl)prop-2-en-1-one involves the reaction of 2-bromo-3-pyridinylmethanamine with 1-(3-pyrrolidin-1-ylpiperidin-1-yl)prop-2-en-1-one in the presence of a base. The reaction yields the desired product in good yield and purity.

Scientific Research Applications

(E)-3-pyridin-2-yl-1-(3-pyrrolidin-1-ylpiperidin-1-yl)prop-2-en-1-one has been used in various scientific studies, including medicinal chemistry, drug discovery, and neuroscience research. It has been found to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.